molecular formula C12H13NO5 B8340866 Ethyl 4-(1-methyl-2-oxoethyl)-3-nitrobenzoate

Ethyl 4-(1-methyl-2-oxoethyl)-3-nitrobenzoate

Cat. No. B8340866
M. Wt: 251.23 g/mol
InChI Key: KWNYZWNGMGEJJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(1-methyl-2-oxoethyl)-3-nitrobenzoate is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H13NO5

Molecular Weight

251.23 g/mol

IUPAC Name

ethyl 3-nitro-4-(1-oxopropan-2-yl)benzoate

InChI

InChI=1S/C12H13NO5/c1-3-18-12(15)9-4-5-10(8(2)7-14)11(6-9)13(16)17/h4-8H,3H2,1-2H3

InChI Key

KWNYZWNGMGEJJY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)C(C)C=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium bicarbonate (318 mg) was added to the mixture of ethyl 3-nitro-4-(2-oxoethyl)benzoate (401 mg) and MeI (426 mg) in DMF (5 ml), stirred for over night at r.t., diluted with ethyl acetate, washed with water and saturated saline water in that order, and dried with sodium sulfate. This was filtered, concentrated, and purified through silica gel column (hexane/ethyl acetate) to give title compound (227 mg) as a colorless oil.
Quantity
318 mg
Type
reactant
Reaction Step One
Name
ethyl 3-nitro-4-(2-oxoethyl)benzoate
Quantity
401 mg
Type
reactant
Reaction Step One
Name
Quantity
426 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.